Cas no 2097982-63-1 (6-Methoxy-3-azabicyclo[3.1.1]heptane-3-carboximidamide)

• Product Name: 6-Methoxy-3-azabicyclo[3.1.1]heptane-3-carboximidamide
• CAS No: 2097982-63-1
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5726842
• PubChem ID: 121202223
• Update Time: 2025-05-25

6-Methoxy-3-azabicyclo[3.1.1]heptane-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-3-azabicyclo[3.1.1]heptane-3-carboximidamide
• F1907-6034
• AKOS026710403
• 2097982-63-1
• 3-Azabicyclo[3.1.1]heptane-3-carboximidamide, 6-methoxy-
• 6-Methoxy-3-azabicyclo[3.1.1]heptane-3-carboximidamide

• Inchi： 1S/C8H15N3O/c1-12-7-5-2-6(7)4-11(3-5)8(9)10/h5-7H,2-4H2,1H3,(H3,9,10)
• InChI Key： GYPZXAOZIUREAS-UHFFFAOYSA-N
• SMILES： O(C)C1C2CN(C(=N)N)CC1C2

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 256.7±50.0 °C(Predicted)
• pka: 14.24±0.40(Predicted)

Additional information on 6-Methoxy-3-azabicyclo[3.1.1]heptane-3-carboximidamide

6-Methoxy-3-azabicyclo[3.1.1]heptane-3-carboximidamide (CAS No: 2097982-63-1)

The compound 6-Methoxy-3-azabicyclo[3.1.1]heptane-3-carboximidamide (CAS No: 2097982-63-1) is a highly specialized organic compound with a unique bicyclic structure, making it a subject of interest in various fields of chemistry and pharmacology. This compound belongs to the class of bicyclic amines, which are known for their structural rigidity and potential bioactivity. The methoxy group attached at the 6-position of the bicyclic system introduces additional electronic and steric effects, further modulating the compound's properties.

Recent studies have highlighted the significance of bicyclic systems in drug design, particularly in the development of bioactive molecules with improved pharmacokinetic profiles. The azabicyclo[3.1.1]heptane framework is a well-known scaffold in medicinal chemistry, often employed to create molecules with enhanced receptor binding affinity and stability. The presence of the carboximidamide group in this compound adds another layer of functionality, potentially enhancing its ability to interact with biological targets such as enzymes or receptors.

The synthesis of 6-Methoxy-3-azabicyclo[3.1.1]heptane-3-carboximidamide involves a multi-step process that combines principles from organic synthesis and stereochemistry. Researchers have employed various strategies, including ring-closing metathesis and nucleophilic substitution reactions, to construct the bicyclic core and introduce the functional groups at specific positions. The incorporation of the methoxy group is typically achieved through etherification or alkylation reactions, ensuring precise control over the stereochemistry and regioselectivity.

From a pharmacological perspective, this compound has shown promising results in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an antidepressant by modulating serotonin reuptake pathways, while other research has explored its role as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory responses. The bicyclic structure contributes significantly to these activities by providing a rigid platform for molecular interactions.

Moreover, advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 6-Methoxy-3-azabicyclo[3.1.1]heptane-3-carboximidamide, revealing insights into its binding modes with therapeutic targets. These studies have underscored the importance of the carboximidamide group in forming hydrogen bonds and π-interactions, which are critical for high-affinity binding.

In terms of applications, this compound holds potential in both therapeutic and diagnostic fields. Its ability to penetrate cellular membranes efficiently makes it a candidate for drug delivery systems targeting intracellular pathogens or cancer cells. Additionally, ongoing research is exploring its utility as a radiotracer in positron emission tomography (PET), leveraging its favorable pharmacokinetic properties for imaging applications.

The development of analogs based on the azabicyclo[3.1.1]heptane framework has further expanded the scope of this compound's applications. By modifying substituents at different positions on the bicyclic system, researchers can tailor the compound's properties for specific therapeutic needs, such as increasing solubility or improving metabolic stability.

In conclusion, 6-Methoxy-3-azabicyclo[3.1.1]heptane-3-carboximidamide (CAS No: 2097982-63